N-(1-methylbutyl)-2-(trifluoromethyl)benzamide
Overview
Description
N-(1-methylbutyl)-2-(trifluoromethyl)benzamide, commonly known as SPT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. SPT is a small molecule that belongs to the class of benzamides and is synthesized using a simple and efficient method.
Mechanism Of Action
SPT exerts its effects by modulating the activity of various ion channels and receptors. In cancer cells, SPT targets the TRPM8 ion channel, which is overexpressed in many cancer cells. By blocking the activity of TRPM8, SPT inhibits the growth and proliferation of cancer cells. In neurons, SPT modulates the activity of GABA receptors, which are important in the regulation of neuronal excitability. By enhancing the activity of GABA receptors, SPT can reduce neuronal excitability and promote relaxation. In T-cells, SPT modulates the activity of various signaling pathways, which are important in the regulation of the immune response.
Biochemical And Physiological Effects
SPT has been shown to have various biochemical and physiological effects, depending on the target tissue and cell type. In cancer cells, SPT inhibits the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In neurons, SPT promotes relaxation and reduces neuronal excitability, which can have therapeutic applications in the treatment of anxiety and insomnia. In T-cells, SPT modulates the activity of various signaling pathways, which can have therapeutic applications in the treatment of autoimmune diseases.
Advantages And Limitations For Lab Experiments
SPT has several advantages for lab experiments, including its simple synthesis method, high purity, and low toxicity. However, SPT also has some limitations, including its limited solubility in water and its potential for non-specific binding to proteins.
Future Directions
There are several future directions for the study of SPT, including:
1. Development of more efficient and scalable synthesis methods for SPT.
2. Investigation of the potential therapeutic applications of SPT in the treatment of cancer, neurological disorders, and autoimmune diseases.
3. Elucidation of the molecular mechanisms underlying the effects of SPT on ion channels and receptors.
4. Development of more potent and selective analogs of SPT for use in lab experiments and potential clinical applications.
5. Investigation of the potential side effects and toxicity of SPT in animal models and humans.
Conclusion
N-(1-methylbutyl)-2-(trifluoromethyl)benzamide is a small molecule that has gained significant attention in the scientific community due to its potential applications in various fields. SPT is synthesized using a simple and efficient method and has been shown to have various scientific research applications, including cancer research, neuroscience, and immunology. SPT exerts its effects by modulating the activity of various ion channels and receptors and has several advantages and limitations for lab experiments. There are several future directions for the study of SPT, including the development of more efficient synthesis methods and the investigation of its potential therapeutic applications.
Synthesis Methods
The synthesis of SPT involves a simple one-pot reaction that can be carried out using commercially available reagents. The reaction involves the condensation of 4-trifluoromethylbenzoic acid with 1-methylbutylamine in the presence of a coupling agent such as EDC (1-ethyl-3-(3-dimethylaminopropyl) carbodiimide) and HOBt (1-hydroxybenzotriazole). The reaction yields SPT as a white solid that can be purified using standard methods such as recrystallization or column chromatography.
Scientific Research Applications
SPT has been extensively studied for its potential applications in various fields such as cancer research, neuroscience, and immunology. In cancer research, SPT has been shown to inhibit the growth and proliferation of cancer cells by targeting the TRPM8 ion channel. In neuroscience, SPT has been shown to modulate the activity of GABA receptors, which are important in the regulation of neuronal excitability. In immunology, SPT has been shown to modulate the activity of T-cells, which are important in the regulation of the immune response.
properties
Product Name |
N-(1-methylbutyl)-2-(trifluoromethyl)benzamide |
|---|---|
Molecular Formula |
C13H16F3NO |
Molecular Weight |
259.27 g/mol |
IUPAC Name |
N-pentan-2-yl-2-(trifluoromethyl)benzamide |
InChI |
InChI=1S/C13H16F3NO/c1-3-6-9(2)17-12(18)10-7-4-5-8-11(10)13(14,15)16/h4-5,7-9H,3,6H2,1-2H3,(H,17,18) |
InChI Key |
SUVGEWIHVLGSBW-UHFFFAOYSA-N |
SMILES |
CCCC(C)NC(=O)C1=CC=CC=C1C(F)(F)F |
Canonical SMILES |
CCCC(C)NC(=O)C1=CC=CC=C1C(F)(F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
